Cas no 1261969-32-7 (3-(4-cyanophenyl)-4-fluorobenzoic Acid)
1261969-32-7 structure
Product Name:3-(4-cyanophenyl)-4-fluorobenzoic Acid
CAS No:1261969-32-7
MF:C14H8FNO2
MW:241.217226982117
MDL:MFCD18319150
CID:1219742
PubChem ID:53225080
Update Time:2025-08-01
3-(4-cyanophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-cyanophenyl)-4-fluorobenzoic Acid
- 3-(4-Cyanophenyl)-4-fluorobenzoic acid, 95%
- MFCD18319150
- 1261969-32-7
- SCHEMBL2744832
- DTXSID50688812
- 4'-Cyano-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid
- 4'-Cyano-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
-
- MDL: MFCD18319150
- Inchi: 1S/C14H8FNO2/c15-13-6-5-11(14(17)18)7-12(13)10-3-1-9(8-16)2-4-10/h1-7H,(H,17,18)
- InChI Key: XECURYLSRFVWQF-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)O)C=C1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 241.05390666g/mol
- Monoisotopic Mass: 241.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 61.1Ų
3-(4-cyanophenyl)-4-fluorobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326139-5 g |
3-(4-Cyanophenyl)-4-fluorobenzoic acid, 95%; . |
1261969-32-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326139-5g |
3-(4-Cyanophenyl)-4-fluorobenzoic acid, 95%; . |
1261969-32-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(4-cyanophenyl)-4-fluorobenzoic Acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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